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Compound of Interest

Compound Name: Isocytosine

CAS No.: 107646-85-5

Cat. No.: B010225

Get Quote

Executive Safety Summary
Isocytosine (2-Aminouracil) is a pyrimidine nucleobase analogue widely used in synthetic

biology and pharmaceutical development.[1] While not classified as a High Potency Active

Pharmaceutical Ingredient (HPAPI), it presents distinct respiratory and irritant hazards,

particularly in its dry powder form.

The Scientist’s Perspective: The primary risk with Isocytosine isn't acute toxicity, but

particulate dispersion. As a fine crystalline powder, it is prone to static charging, which can lead

to aerosolization during weighing. Furthermore, once solubilized (often in DMSO or Acetic

Acid), the "vehicle" becomes the primary permeation risk, carrying the solute through standard

PPE barriers.

Hazard Classification (GHS)
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Hazard Type Code Description

Acute Toxicity H302 Harmful if swallowed.[1][2]

Skin Irritation H315 Causes skin irritation.

Eye Irritation H319
Causes serious eye irritation.

[2]

STOT-SE H335
May cause respiratory irritation

(Single Exposure).[1]

Engineering Controls: The First Line of Defense
PPE is the last barrier. Your primary safety relies on containment.[3]

Primary Containment: All weighing and transfer of dry Isocytosine must occur inside a

certified Chemical Fume Hood or a Powder Containment Balance Enclosure.

Static Control: Use an ionizing bar or anti-static gun inside the hood. Pyrimidine bases are

hygroscopic and static-prone; static discharge can "pop" the powder, creating an immediate

inhalation hazard.[1]

Personal Protective Equipment (PPE) Specifications
This protocol moves beyond generic "wear gloves" advice to specific material science

justifications.

A. Respiratory Protection[4][5]
Standard Operation (In Hood): No respirator required if sash is at working height.

Spill Cleanup / Outside Hood:N95 or P100 Particulate Respirator.

Why? Isocytosine dust is fine (<10 µm). Surgical masks provide zero protection against

inhalation of chemical particulates.

B. Dermal Protection (Gloves)
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Critical Insight: Isocytosine is often dissolved in DMSO or Acetic Acid.

Dry Powder Handling: Standard Nitrile (0.11 mm / 4 mil).

Solution Handling (DMSO/Acetic Acid):

Recommendation: Double-gloving (Nitrile over Nitrile) or Silver Shield® laminate gloves.[1]

The Science:[1] DMSO permeates standard nitrile gloves in <10 minutes. If Isocytosine is

dissolved in DMSO, the solvent acts as a carrier, transporting the chemical through the

glove and into the skin.

C. Ocular Protection[1][3][4][6][7]
Standard: ANSI Z87.1 Chemical Safety Goggles.

Why not safety glasses? Powder drifts. Safety glasses have gaps. Goggles form a seal that

prevents airborne dust from contacting the lacrimal fluid, where it would dissolve and cause

immediate irritation (H319).

PPE Selection Logic Diagram
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Start: Handling Isocytosine
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Figure 1: Decision Logic for PPE selection based on physical state and solvent carrier risks.

Operational Protocol: Weighing & Solubilization
This workflow ensures "Self-Validating Safety"—if a step is missed, the risk becomes visibly

apparent (e.g., powder drift).
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Step 1: Preparation
Verify Fume Hood flow (face velocity 80–100 fpm).

Don PPE: Lab coat (buttoned), Goggles, Nitrile Gloves.[4][5]

Pre-weighing check: Place a dark surface (e.g., black paper) inside the hood. This makes

white Isocytosine dust visible if spills occur.

Step 2: Weighing (The Critical Moment)[1]
Open container only inside the hood.

Use a disposable anti-static weighing boat.

Transfer using a spatula. Do not pour.

If static is observed (powder "jumping"), pause. Ground the spatula or use an ionizer.

Recap container immediately after transfer.

Step 3: Solubilization
Solvent Choice: Isocytosine is sparingly soluble in water (~0.2 g/L) but soluble in Acetic

Acid and DMSO.

Procedure: Add solvent to the powder, not powder to the solvent (reduces splash risk).

Warning: If using Acetic Acid, expect a slight exotherm. If using DMSO, be aware of the

"carrier effect" mentioned in Section 3B.

Operational Workflow Diagram

Begin Procedure Verify Hood Flow
(80-100 fpm)
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Weighing
(Use Anti-Static Boat)

Add Solvent
(Acetic Acid/DMSO)

Disposal
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Figure 2: Step-by-step operational workflow ensuring containment at every stage.
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Disposal & Emergency Response
Waste Segregation
Isocytosine waste must be segregated based on the solvent used.

Waste Stream Composition Disposal Method

Solid Waste

Contaminated gloves,

weighing boats, paper towels.

[1]

Hazardous Solid Waste Bin

(Incineration).

Liquid Waste A Isocytosine in Water/Buffer.[6]
Non-Halogenated Organic

Waste (pH adjust if needed).

Liquid Waste B
Isocytosine in DMSO/Acetic

Acid.

Segregated Organic Waste.

Do not mix with oxidizers.

Spill Cleanup (Dry Powder)[1]
Do not sweep. Sweeping creates dust aerosols.

Cover the spill with a paper towel dampened with water or ethanol.

Wipe up the wet powder to capture particulates.

Place all materials in a sealed bag before removing from the hood.

References
PubChem. (n.d.).[2] Isocytosine Compound Summary (CID 66950). National Library of

Medicine. Retrieved February 9, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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